Cas no 1829-40-9 (Hexaphenyldisiloxane)

Hexaphenyldisiloxane structure
Hexaphenyldisiloxane structure
Product Name:Hexaphenyldisiloxane
CAS No:1829-40-9
MF:C36H30OSi2
MW:534.793811321259
MDL:MFCD00014068
CID:154618
PubChem ID:87570948
Update Time:2025-09-27

Hexaphenyldisiloxane Chemical and Physical Properties

Names and Identifiers

    • Disiloxane,1,1,1,3,3,3-hexaphenyl-
    • Hexaphenyldisiloxane
    • triphenyl(triphenylsilyloxy)silane
    • 1,1,1,3,3,3-HEXAPHENYLDISILOXANE
    • Disiloxane,hexaphenyl
    • Hexaphenyldisiloxan
    • hexaphenyldisiloxanne
    • triphenylsilyl ether
    • Bis(triphenylsilicon) oxide
    • Bis(triphenylsilyl) ether
    • NSC 12574
    • Disiloxane, hexaphenyl-
    • Bis(triphenylsilyl)ether
    • Disiloxane, 1,1,1,3,3,3-hexaphenyl-
    • IVZTVZJLMIHPEY-UHFFFAOYSA-N
    • NSC12574
    • Oxybis(triphenylsilane)
    • IVZTVZJLMIHPEY-UHFFFAOYSA-
    • tri(phenyl)-tri(phenyl)silyloxysilane
    • MC
    • triphenyl[(triphenylsilyl)oxy]silane
    • PJ8QLV5GGN
    • Hexaphenyldisiloxane, technical, >=90% (HPLC)
    • SY103618
    • DTXSID0062006
    • S09775
    • HEXAPHENYLDISILOXANE?
    • di(triphenylsilane)ether
    • 1829-40-9
    • CS-0156587
    • C36H30OSi2
    • 2,3-Quinolinedicarboxylicacid, 2,3-dimethyl ester
    • MFCD00014068
    • NSC-12574
    • NS00045708
    • 1,1,1,3,3,3-Hexaphenyl-Disiloxane
    • UNII-PJ8QLV5GGN
    • InChI=1/C36H30OSi2/c1-7-19-31(20-8-1)38(32-21-9-2-10-22-32,33-23-11-3-12-24-33)37-39(34-25-13-4-14-26-34,35-27-15-5-16-28-35)36-29-17-6-18-30-36/h1-30H
    • EINECS 217-381-6
    • H0561
    • FT-0627040
    • SCHEMBL335769
    • AS-62188
    • AKOS015840379
    • D90901
    • DB-044480
    • MDL： MFCD00014068
    • Inchi： 1S/C36H30OSi2/c1-7-19-31(20-8-1)38(32-21-9-2-10-22-32,33-23-11-3-12-24-33)37-39(34-25-13-4-14-26-34,35-27-15-5-16-28-35)36-29-17-6-18-30-36/h1-30H
    • InChI Key： IVZTVZJLMIHPEY-UHFFFAOYSA-N
    • SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)O[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 534.18400
  • Monoisotopic Mass: 534.183519
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 8
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.8445 g/cm3 (20 ºC)
  • Melting Point: 226.0 to 230.0 deg-C
  • Boiling Point: 494°C
  • Flash Point: Degrees Fahrenheit:392°F
    Degrees Celsius:200°C
  • Refractive Index: 1.6800 (25 ºC)
  • Solubility: Insuluble (1.4E-7 g/L) (25 ºC),
  • PSA: 9.23000
  • LogP: 4.33720
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

Hexaphenyldisiloxane Security Information

Hexaphenyldisiloxane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Hexaphenyldisiloxane Pricemore >>

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